molecular formula C14H23N3O B8286016 4-(o-Methoxyphenyl)-1-(beta-methylaminoethyl)-piperazine

4-(o-Methoxyphenyl)-1-(beta-methylaminoethyl)-piperazine

Cat. No.: B8286016
M. Wt: 249.35 g/mol
InChI Key: HDUXEPDOQODVQU-UHFFFAOYSA-N
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Description

4-(o-Methoxyphenyl)-1-(beta-methylaminoethyl)-piperazine is a useful research compound. Its molecular formula is C14H23N3O and its molecular weight is 249.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H23N3O

Molecular Weight

249.35 g/mol

IUPAC Name

2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-methylethanamine

InChI

InChI=1S/C14H23N3O/c1-15-7-8-16-9-11-17(12-10-16)13-5-3-4-6-14(13)18-2/h3-6,15H,7-12H2,1-2H3

InChI Key

HDUXEPDOQODVQU-UHFFFAOYSA-N

Canonical SMILES

CNCCN1CCN(CC1)C2=CC=CC=C2OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

8 ml of ethanol were added to a mixture of 8.9 g of 4-(o-methoxyphenyl)-1-chloroethyl-piperazine .HCl in 20 g of an aqueous solution of 34.88% methylamine and the mixture was stirred for 1 hour at room temperature and then for 4 hours at reflux. The ethanol was evaporated and after cooling the mixture, 5 g of sodium hydroxide pellets were added thereto. The mixture was extracted with ethyl ether and the extracts were dried over potassium carbonate and the solvent was evaporated. The oily residue was distilled to obtain 2.6 g of 4-(o-methoxyphenyl)-1-(β-methylaminoethyl)-piperazine in the form of a yellow oil boiling at 153°C under 0.2 mm Hg. The oil was soluble in ethanol and ethyl ether and slightly soluble in water.
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